N-(3-chlorophenyl)-N-[4-oxo-4-(1-pyrrolidinyl)butyl]methanesulfonamide

• IUPAC Name: N-(3-chlorophenyl)-N-(4-oxo-4-pyrrolidin-1-ylbutyl)methanesulfonamide
• InChI: InChI=1S/C15H21ClN2O3S/c1-22(20,21)18(14-7-4-6-13(16)12-14)11-5-8-15(19)17-9-2-3-10-17/h4,6-7,12H,2-3,5,8-11H2,1H3
• InChI Key: ARYKADJXPRGOHH-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N(CCCC(=O)N1CCCC1)C2=CC(=CC=C2)Cl
• Molecular Formula: C15H21ClN2O3S
• Molecular Weight: 344.9 g/mol

Description

N-(3-chlorophenyl)-N-[4-oxo-4-(1-pyrrolidinyl)butyl]methanesulfonamide is a useful research compound. Its molecular formula is C15H21ClN2O3S and its molecular weight is 344.9 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 344.0961414 g/mol and the complexity rating of the compound is 472. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Structural Studies

• Synthesis of 2,5-Disubstituted 3-(Phenylsulfonyl)pyrrolidines : A study describes the synthesis of 2,5-disubstituted 3-(phenylsulfonyl)pyrrolidines via 5-endo-trig cyclisation reactions, highlighting the utility of sulfonamides in the synthesis of complex organic compounds with excellent stereoselectivities (Craig, Jones, & Rowlands, 2000).
• Crystal Structure of Dichlorophenylmethanesulfonamide : Research on the crystal structure of various dichlorophenylmethanesulfonamides provides insights into their conformation, bond parameters, and potential for biological activity, offering a basis for understanding the structural aspects of sulfonamide compounds (Gowda, Foro, & Fuess, 2007).

Chemical Reactivity and Applications

• Development of Chemoselective N-Acylation Reagents : A study focused on the development of storable N-acyl-N-(2,3,4,5,6-pentafluorophenyl)methanesulfonamides showcases the application of sulfonamides as chemoselective N-acylation reagents, highlighting their significance in synthetic chemistry (Kondo, Sekimoto, Nakao, & Murakami, 2000).
• Oxidation of 1,4-Dihydropyridines : The use of methanesulfonic acid in the presence of NaNO2/wet SiO2 as an effective oxidizing agent for converting 1,4-dihydropyridines to their corresponding pyridine derivatives demonstrates the versatility of sulfonamide-related reactions in creating valuable chemical intermediates (Niknam, Zolfigol, Razavian, & Mohammahpoor-Baltork, 2006).